Cas no 2171910-96-4 (1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171910-96-4
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6396041
• PubChem ID: 165748859
• Update Time: 2025-06-26

1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanol
• EN300-1593442
• 2171910-96-4
• [1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C12H19N3O/c16-8-11-12(10-4-5-10)15(14-13-11)7-6-9-2-1-3-9/h9-10,16H,1-8H2
• InChI Key： MBIGNBNELIRCRR-UHFFFAOYSA-N
• SMILES： OCC1=C(C2CC2)N(CCC2CCC2)N=N1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanol

Chemical Profile of 1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171910-96-4)

1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanol is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. The compound features a triazolylmethanol moiety linked to a cyclobutyl and cyclopropyl substituent, which together contribute to its distinctive chemical and pharmacological properties. This introduction aims to provide a comprehensive overview of the compound’s chemical characteristics, synthetic pathways, and emerging applications in medicinal chemistry.

The molecular formula of 1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanol is C₁₁H₁₆N₄O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the triazole ring system is particularly noteworthy, as triazoles are well-documented scaffolds in drug discovery, exhibiting a broad spectrum of biological activities including antifungal, antiviral, and anticancer properties. The substitution pattern at the 5-position with a cyclopropyl group introduces steric hindrance and electronic modulation, which can significantly influence the compound’s binding affinity and selectivity towards biological targets.

The cyclobutylethyl side chain further enhances the compound’s structural complexity by introducing a rigid cyclobutane ring fused to an ethyl group. This structural motif is often employed in medicinal chemistry to improve metabolic stability and solubility while maintaining pharmacological efficacy. The combination of these structural elements makes 1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanol a promising candidate for further investigation in the development of novel therapeutic agents.

From a synthetic perspective, the preparation of 1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ymethanol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. One common approach involves the condensation of a suitable halogenated triazole derivative with a cyclopropyl-substituted alcohol under basic conditions to form the triazolymethanol core. Subsequent functionalization with the 2-cyclobutylethyl group can be achieved through nucleophilic substitution or metal-catalyzed coupling reactions. Recent advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing reliance on hazardous reagents and improving overall process economics.

Recent research has highlighted the potential of triazole-containing compounds as modulators of enzyme activity and receptor binding. For instance, studies have demonstrated that derivatives of 1H-imidazoles exhibit inhibitory effects on kinases and other enzymes implicated in inflammatory diseases. Similarly, cyclopropyl-substituted molecules have been shown to enhance binding affinity in certain protein targets due to their ability to mimic natural ligands or induce conformational changes in macromolecules. The integration of these structural features into 1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ymethanol suggests that it may possess unique pharmacological properties worthy of further exploration.

In vitro studies have begun to uncover the biological activity profile of 1-(2-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-yldimethanol, revealing potential applications in areas such as pain management and anti-inflammatory therapy. Initial assays indicate that the compound interacts with several key biological targets without significant off-target effects at moderate concentrations. Additionally, its structural stability under various physiological conditions makes it an attractive candidate for formulation into drug-like entities. Computational modeling has further supported these findings by predicting favorable binding interactions between the compound’s triazolymethanol moiety and potential therapeutic targets.

The pharmaceutical industry continues to leverage innovative synthetic methodologies to develop next-generation therapeutics. The use of transition-metal catalysis, such as palladium or copper-mediated reactions, has streamlined many synthetic steps while improving atom economy and reducing waste generation. These advancements align with global efforts to promote green chemistry principles and sustainable manufacturing practices. As such, 2171910-96-4 represents not only a chemically interesting molecule but also an example of how modern synthetic techniques can enhance drug development pipelines.

Future directions for research on (CAS No: 2171910) may include exploring its derivatives for enhanced bioavailability or targeted delivery systems. Nanotechnology-based approaches could be particularly useful for improving solubility or targeting specific tissues within the body. Furthermore, computational drug design (CDD) techniques may help identify novel analogs with improved pharmacokinetic profiles by leveraging large-scale datasets and machine learning algorithms.

In conclusion, 2171910 exemplifies how structural complexity can be leveraged to develop novel bioactive molecules with therapeutic potential. Its unique combination of functional groups—particularly the triazolymethanol core—and its synthetic accessibility make it an exciting prospect for further investigation in medicinal chemistry research programs worldwide.